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Compound of Interest

Compound Name: Cefotaxima

Cat. No.: B1231043

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cefotaxime is a third-generation cephalosporin, a 3-lactam antibiotic with a broad spectrum of
activity against both Gram-positive and Gram-negative bacteria.[1][2] Its mechanism of action
involves the inhibition of bacterial cell wall synthesis, leading to bacterial cell lysis.[3][2] In cell
culture, Cefotaxime is widely utilized to prevent or eliminate bacterial contamination, particularly
in plant tissue culture where it is effective against Agrobacterium tumefaciens.[4] A key
advantage of Cefotaxime is its high stability in the presence of B-lactamases, enzymes that can
degrade many penicillin-type antibiotics.[2]

Quantitative Data Summary

The following table summarizes the key quantitative data for the preparation and use of
Cefotaxime stock solutions in cell culture applications.
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Parameter Value Solvent(s) Notes Source(s)
White to pale Supplied as
Form yellow crystalline  N/A Cefotaxime [5][6]
powder sodium salt.
) 477.5 g/mol
Molecular Weight ) N/A [7]
(sodium salt)
Solubility
50 mg/mL Water [8]
~10 mg/mL PBS (pH 7.2) [7]
~10 mg/mL DMSO [7]
A commonly
Recommended
] used
Stock 100 mg/mL Sterile Water ] [315]
_ concentration for
Concentration o
easy dilution.
Typical Working Cell Culture For plant cell
_ 50 - 250 mg/L . [8]
Concentration Medium culture.
For duckweed
100 pg/mL (100 Cell Culture cultures and to 3]
mg/L) Medium avoid plant
toxicity.
Storage
Conditions
-20°C or 2-8°C,
Stable for 24
Powder protected from [61[7119]
] years at -20°C.
light
Aliquot to avoid
Reconstituted repeated freeze-
Stock Solution -20°C thaw cycles. [10][11]

(Aqueous)

Stable forup to 3
months.

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.starship.org.nz/guidelines/cefotaxime-sodium
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/understanding-storage-and-handling-of-cefotaxime-sodium-ri
https://cdn.caymanchem.com/cdn/insert/16040.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/375/915/c7039pis.pdf
https://cdn.caymanchem.com/cdn/insert/16040.pdf
https://cdn.caymanchem.com/cdn/insert/16040.pdf
https://content.protocols.io/files/gyq4bn3x7.pdf
https://www.starship.org.nz/guidelines/cefotaxime-sodium
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/375/915/c7039pis.pdf
https://content.protocols.io/files/gyq4bn3x7.pdf
https://www.lifetechindia.com/phyto/c1880.html
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/understanding-storage-and-handling-of-cefotaxime-sodium-ri
https://cdn.caymanchem.com/cdn/insert/16040.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2197478.htm
https://www.youtube.com/watch?v=NNeBa52uEwk
https://www.merckmillipore.com/IN/en/product/Cefotaxime-Sodium-Salt-High-Purity-Cell-Culture-Tested-CAS-64485-93-4-Calbiochem,EMD_BIO-219504
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Agqueous
solutions at pH

2-8°C 4.5-6.2 are [9]
stable for up to 3

weeks.

Experimental Protocols
Preparation of 100 mg/mL Cefotaxime Stock Solution

This protocol describes the preparation of a 10 mL stock solution of Cefotaxime at a
concentration of 100 mg/mL.

Materials:

o Cefotaxime sodium salt powder

 Sterile, deionized, or distilled water

» Sterile 15 mL conical tube

e 0.22 um syringe filter

» Sterile syringe (10 mL or larger)

« Sterile microcentrifuge tubes (1.5 mL or 2 mL)

e Personal protective equipment (lab coat, gloves, safety glasses)
Procedure:

 In a sterile environment (e.g., a laminar flow hood), weigh out 1 gram of Cefotaxime sodium
salt powder and transfer it to a sterile 15 mL conical tube.

o Add 10 mL of sterile water to the conical tube.[3]

o Cap the tube securely and vortex or invert until the powder is completely dissolved. The
solution should be clear and pale yellow.[5]
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o Draw the entire volume of the dissolved Cefotaxime solution into a sterile syringe.
e Attach a 0.22 pum syringe filter to the tip of the syringe.[3]

« Filter-sterilize the solution by dispensing it into a new sterile conical tube or directly into
sterile microcentrifuge tubes for aliquoting.

 Aliquot the sterile stock solution into smaller, working volumes (e.g., 500 pL or 1 mL) in
sterile microcentrifuge tubes. This helps to avoid repeated freeze-thaw cycles which can
degrade the antibiotic.[10]

» Label the aliquots clearly with the name of the antibiotic, concentration (100 mg/mL), and the
date of preparation.

» Store the aliquots at -20°C for long-term storage.[3][11]

Use of Cefotaxime Stock Solution in Cell Culture Media

This protocol outlines the dilution of the 100 mg/mL stock solution to a final working
concentration in cell culture medium.

Materials:

o Prepared 100 mg/mL Cefotaxime stock solution (frozen or freshly prepared)
« Sterile cell culture medium

 Sterile serological pipettes and pipettor

Procedure:

e Thaw a frozen aliquot of the Cefotaxime stock solution at room temperature or in a 37°C
water bath.

o Determine the required volume of stock solution to achieve the desired final concentration.
For a typical working concentration of 100 pg/mL (or 100 mg/L), a 1:1000 dilution is required.
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o Calculation Example: To prepare 500 mL of cell culture medium with a final Cefotaxime
concentration of 100 pg/mL:

= Volume of stock solution = (Final Concentration / Stock Concentration) x Final Volume

» Volume of stock solution = (100 pg/mL / 100,000 pg/mL) x 500 mL = 0.5 mL or 500 pL.

* In a sterile environment, add the calculated volume of the Cefotaxime stock solution to the
cell culture medium.[3] For agar-based media, allow the medium to cool to a handleable
temperature before adding the antibiotic to prevent heat degradation.[3]

» Mix the medium thoroughly to ensure even distribution of the antibiotic.

e The supplemented cell culture medium is now ready for use.

Diagrams
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[Stock Solution Preparation (Sterile)\
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6. Thaw Aliquot
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10. Ready for Use
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Caption: Workflow for Cefotaxime stock solution preparation and use.
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Caption: Cefotaxime's mechanism of action on bacterial cell walls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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